Cas no 82318-17-0 (4-[(4-Methylphenyl)sulfonyl-octylamino]benzoic acid)

• Product Name: 4-[(4-Methylphenyl)sulfonyl-octylamino]benzoic acid
• CAS No: 82318-17-0
• MF: C₂₂H₂₉NO₄S
• MW: 403.534965276718
• CID: 987669
• PubChem ID: 295563
• Update Time: 2025-04-20

4-[(4-Methylphenyl)sulfonyl-octylamino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-N-octylphenylsulfonaMido)benzoic acid
• 4-[(4-methylphenyl)sulfonyl-octylamino]benzoic acid
• DTXSID80304250
• NSC-164958
• 82318-17-0
• NSC164958
• BDBM50343532
• CHEMBL1774311
• 4-[(4-Methylphenyl)sulfonyl-octylamino]benzoic acid

• Inchi： 1S/C22H29NO4S/c1-3-4-5-6-7-8-17-23(20-13-11-19(12-14-20)22(24)25)28(26,27)21-15-9-18(2)10-16-21/h9-16H,3-8,17H2,1-2H3,(H,24,25)
• InChI Key： CLEASTWYNXZUOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C1C=CC(C(=O)O)=CC=1)CCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 403.18172958g/mol
• Monoisotopic Mass: 403.18172958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 83.1Ų